2-(3,3-dimethylcyclobutyl)-2-methoxyacetic acid
Overview
Description
2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid, or DMCBA, is an organic compound with a wide range of potential uses in the scientific community. It is a cyclic acid that can be used as a starting material for a variety of chemical syntheses and it has been studied for its potential applications in the fields of biochemistry and physiology.
Scientific Research Applications
DMCBA has a wide range of potential applications in scientific research. It has been studied for its potential use in the fields of biochemistry and physiology. In biochemistry, DMCBA has been studied for its ability to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been studied for its potential use in the treatment of Alzheimer’s disease and other neurological disorders. In physiology, DMCBA has been studied for its potential use in the treatment of diabetes. It has been shown to reduce the levels of glucose in the blood and to increase the production of insulin.
Mechanism of Action
The mechanism of action of DMCBA is not fully understood. However, it is believed that it works by inhibiting the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the body, which can have a variety of effects on the body’s physiology.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMCBA are not fully understood. However, it has been shown to have a variety of effects on the body’s physiology. In the field of biochemistry, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the body, which can have a variety of effects on the body’s physiology. In the field of physiology, it has been shown to reduce the levels of glucose in the blood and to increase the production of insulin.
Advantages and Limitations for Lab Experiments
There are a number of advantages and limitations to using DMCBA in lab experiments. One of the main advantages is that it is relatively easy to synthesize and can be used in a variety of chemical syntheses. Additionally, it has been studied for its potential use in the fields of biochemistry and physiology, making it a useful tool for researchers in these fields. However, there are some limitations to using DMCBA in experiments. For example, the mechanism of action is not fully understood, which can make it difficult to predict the effects of the compound on the body’s physiology. Additionally, it is a relatively new compound, so there is still much to be learned about its potential applications.
Future Directions
The potential future directions for DMCBA are numerous. One potential direction is to further study its potential use in the field of biochemistry, particularly its ability to inhibit the activity of the enzyme acetylcholinesterase. Additionally, further research could be conducted into its potential use in the treatment of neurological disorders such as Alzheimer’s disease. Finally, further research could be conducted into its potential use in the treatment of diabetes, as it has been shown to reduce glucose levels in the blood and to increase the production of insulin.
Synthesis Methods
The synthesis of DMCBA can be achieved through a variety of methods. One of the most common methods is the reaction of 2-methoxyacetic acid with 3,3-dimethylcyclobutene. This reaction is typically carried out in aqueous solution at a temperature of 100-120°C. Another method involves the use of 2-methoxyacetic acid and 3,3-dimethylcyclobutanol, which is then treated with a strong acid. This method is typically carried out in an organic solvent at a temperature of 80-90°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,3-dimethylcyclobutyl)-2-methoxyacetic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3,3-dimethylcyclobutanone", "methoxyacetic acid", "sodium borohydride", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "1. Reduction of 3,3-dimethylcyclobutanone with sodium borohydride in the presence of acetic anhydride to yield 3,3-dimethylcyclobutanol.", "2. Oxidation of 3,3-dimethylcyclobutanol with sodium hydroxide and hydrogen peroxide to yield 2-(3,3-dimethylcyclobutyl)acetic acid.", "3. Esterification of 2-(3,3-dimethylcyclobutyl)acetic acid with methoxyacetic acid in the presence of hydrochloric acid to yield 2-(3,3-dimethylcyclobutyl)-2-methoxyacetic acid.", "4. Purification of the product by extraction with diethyl ether and washing with water." ] } | |
CAS RN |
2294783-29-0 |
Product Name |
2-(3,3-dimethylcyclobutyl)-2-methoxyacetic acid |
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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